Purpurin Purpurin Purpurin is a trihydroxyanthraquinone derived from anthracene by substitution with oxo groups at C-9 and C-10 and with hydroxy groups at C-1, C-2 and C-4. It has a role as a biological pigment, a histological dye and a plant metabolite.
Purpurin is a natural product found in Rubia argyi, Rubia wallichiana, and other organisms with data available.
See also: Rubia tinctorum root (part of).
Brand Name: Vulcanchem
CAS No.: 81-54-9
VCID: VC21092178
InChI: InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H
SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Molecular Formula: C14H8O5
Molecular Weight: 256.21 g/mol

Purpurin

CAS No.: 81-54-9

Cat. No.: VC21092178

Molecular Formula: C14H8O5

Molecular Weight: 256.21 g/mol

* For research use only. Not for human or veterinary use.

Purpurin - 81-54-9

Specification

Description Purpurin is a trihydroxyanthraquinone derived from anthracene by substitution with oxo groups at C-9 and C-10 and with hydroxy groups at C-1, C-2 and C-4. It has a role as a biological pigment, a histological dye and a plant metabolite.
Purpurin is a natural product found in Rubia argyi, Rubia wallichiana, and other organisms with data available.
See also: Rubia tinctorum root (part of).
CAS No. 81-54-9
Molecular Formula C14H8O5
Molecular Weight 256.21 g/mol
IUPAC Name 1,2,4-trihydroxyanthracene-9,10-dione
Standard InChI InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H
Standard InChI Key BBNQQADTFFCFGB-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Appearance Assay:≥95%A crystalline solid
Melting Point 259.0 °C

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